Cas no 1421483-73-9 (2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one)

• Product Name: 2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one
• CAS No: 1421483-73-9
• MF: C₁₈H₂₀Cl₂N₂O₂S₂
• MW: 431.399600028992
• CID: 5364500
• Update Time: 2025-07-16

2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-1-[4-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]piperidin-1-yl]ethanone
• 2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one

• Inchi： 1S/C18H20Cl2N2O2S2/c1-12-10-25-18(21-12)26-11-13-4-6-22(7-5-13)17(23)9-24-16-3-2-14(19)8-15(16)20/h2-3,8,10,13H,4-7,9,11H2,1H3
• InChI Key： XUBNAPZDGVXNKK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CSC2=NC(C)=CS2)CC1)COC1=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one

Introduction to 2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one (CAS No. 1421483-73-9)

2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one, with the CAS number 1421483-73-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a dichlorophenyl group, a thiazole ring, and a piperidine moiety, which collectively contribute to its pharmacological properties.

The chemical structure of 2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one is particularly noteworthy for its ability to interact with various biological targets. The dichlorophenyl group provides lipophilicity and enhances the compound's ability to cross cell membranes, while the thiazole ring and piperidine moiety offer specific binding sites for receptor interactions. These structural elements make the compound a promising candidate for drug development in several therapeutic areas.

Recent research has focused on the potential of 2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one as an inhibitor of specific enzymes and receptors. Studies have shown that this compound exhibits potent inhibitory activity against certain kinases and receptors involved in inflammatory and neurodegenerative diseases. For instance, it has been reported to effectively inhibit the activity of protein kinase C (PKC), which plays a crucial role in signal transduction pathways associated with inflammation and cell proliferation.

In addition to its enzymatic inhibition properties, 2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one has demonstrated significant antioxidant and anti-inflammatory effects. These properties are attributed to its ability to scavenge free radicals and modulate the expression of pro-inflammatory cytokines. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation in animal models of diseases such as arthritis and neurodegenerative disorders.

The pharmacokinetic profile of 2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one has also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. The compound has been shown to have good bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and support further investigation into its therapeutic potential.

The potential applications of 2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidin-1-y l)ethan - ione extend beyond traditional drug development. Its unique chemical structure and biological activities make it a valuable tool for research in areas such as drug discovery and chemical biology. Scientists are exploring its use as a probe molecule to study the mechanisms of action of various biological processes and to identify new therapeutic targets.

In conclusion, 2-(2,4-dichlorophenoxy)-1-(4-{[(4-methyl - 0 , 0 -thiazol - 0 , 0 - yl )sulfanyl ]methyl } piperidin - 0 , 0 - yl ) ethan - 0 , 0 - one (CAS No. 1421483 - 73 -9 ) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development as a therapeutic agent for various diseases. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications in both clinical settings and basic research.